Cas no 192767-46-7 (Tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate)

Tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate structure
192767-46-7 structure
Product Name:Tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate
CAS No:192767-46-7
MF:C12H19NO4
MW:241.28356385231
CID:2117316
Update Time:2023-08-04

Tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate
    • HNPOSBLBOOYMLT-UHFFFAOYSA-N
    • 1-(tert-Butoxycarbonyl)-3-(acetoxymethyl)-3-pyrroline
    • 3-acetoxymethyl-2,5-dihydro-pyrrole-1-carboxylic acid tert.-butylester
    • 3-Acetoxymethyl-2,5-dihydro-pyrrole-1-carboxylic acid tert-butylester
    • Tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate
    • Inchi: 1S/C12H19NO4/c1-9(14)16-8-10-5-6-13(7-10)11(15)17-12(2,3)4/h5H,6-8H2,1-4H3
    • InChI Key: HNPOSBLBOOYMLT-UHFFFAOYSA-N
    • SMILES: O(C(N1CC=C(COC(C)=O)C1)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 341
  • Topological Polar Surface Area: 55.8

Tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate Related Literature

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd